1-Tert-butyl 2-ethyl 5-hydroxypiperidine-1,2-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 2-O-ethyl 5-hydroxypiperidine-1,2-dicarboxylate
• InChI: InChI=1S/C13H23NO5/c1-5-18-11(16)10-7-6-9(15)8-14(10)12(17)19-13(2,3)4/h9-10,15H,5-8H2,1-4H3
• InChI Key: QXPPPWXTNBWACT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCC(CN1C(=O)OC(C)(C)C)O
• Molecular Formula: C13H23NO5
• Molecular Weight: 273.33 g/mol

Description

1-Tert-butyl 2-ethyl 5-hydroxypiperidine-1,2-dicarboxylate is a chemical compound with the CAS Number: 1785721-13-2 and Linear Formula: C13H23NO5. It has a molecular weight of 273.33. The compound is typically stored in a refrigerated environment.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H23NO5/c1-5-18-11(16)10-7-6-9(15)8-14(10)12(17)19-13(2,3)4/h9-10,15H,5-8H2,1-4H3. This code provides a specific description of the compound’s molecular structure.

Scientific Research Applications

Synthesis of Substituted Piperidines

Research by Harmsen et al. (2011) describes the synthesis of tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate via regioselective ring-opening, serving as a scaffold for preparing substituted piperidines. This methodology demonstrates the compound's utility in synthesizing complex piperidine derivatives, which are critical in medicinal chemistry and drug discovery (Harmsen, Sydnes, Törnroos, & Haug, 2011).

Characterization and Thermal Analysis

Çolak et al. (2021) synthesized and characterized derivatives of the compound, showcasing its role in forming Schiff base compounds through the reaction with aromatic aldehydes. The study's X-ray and DFT analyses provide insights into the compound's crystal and molecular structure, emphasizing its significance in structural chemistry (Çolak, Karayel, Buldurun, & Turan, 2021).

Innovative Synthesis Methods

An innovative approach to synthesizing tert-butyl 4-methyl-3-oxopiperidine-1-carboxylate, an intermediate in developing novel protein tyrosine kinase inhibitors, was proposed by Xin-zhi (2011). This method underscores the compound's critical role in synthesizing biologically active compounds, offering a streamlined pathway that is suitable for industrial scale-up (Xin-zhi, 2011).

Molecular Structure Analysis

Moriguchi et al. (2014) detailed the synthesis and molecular structure of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, a cyclic amino acid ester derived from a similar compound. The study highlights the compound's importance in understanding cyclic amino acid esters' crystal and molecular structure, contributing to the field of crystallography and molecular design (Moriguchi, Krishnamurthy, Arai, Matsumoto, Araki, Tsuge, & Nishino, 2014).

Safety and Hazards

The compound should be handled with care to avoid contact with skin and eyes. Personal protective equipment should be used, and adequate ventilation should be ensured.